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Compound of Interest

Compound Name: Sigmoidin A

CAS No.: 87746-48-3

Cat. No.: B192380

Get Quote

| MW: ~424.5 g/mol [1][2]

Executive Summary
Sigmoidin A is a bioactive prenylated flavanone isolated primarily from the stem bark of

Erythrina sigmoidea (Fabaceae).[1] It has garnered significant pharmacological interest due to

its potent antibacterial activity (specifically against Gram-positive bacteria) and anti-

inflammatory properties (inhibition of 5-lipoxygenase and phospholipase A2).[1][2][3][4]

This application note provides a field-validated, reproducible protocol for the isolation of

Sigmoidin A. Unlike generic phytochemical guides, this protocol emphasizes the polarity-

driven fractionation logic required to separate prenylated flavonoids from the complex lipophilic

and glycosidic matrix of Erythrina species.[1][2][3]

Pre-Analytical Considerations
Plant Material Preparation[1][2][3][5][6][7]

Source: Stem bark of Erythrina sigmoidea.[1][2][3]
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Preparation: The bark must be air-dried under shade (avoid direct sunlight to prevent UV

degradation of phenolics) and pulverized to a fine powder (< 1 mm mesh) to maximize

surface area for solvent penetration.[1][2][3]

Reagents & Solvents (HPLC Grade preferred for final
steps)

Extraction: Methanol (MeOH).[1][2][3]

Partitioning: n-Hexane, Ethyl Acetate (EtOAc), n-Butanol (optional for removing glycosides).

[1][2][3][4]

Chromatography: Silica Gel 60 (0.063–0.200 mm), Sephadex LH-20.[1][2][3]

Visualization: Vanillin-Sulfuric acid spray reagent, UV Lamp (254/365 nm).[1][2][3]

Experimental Workflow: The Isolation Protocol
Phase 1: Crude Extraction and Liquid-Liquid Partitioning
Objective: To extract the total phenolic content and segregate the target prenylated flavanone

(Sigmoidin A) from non-polar lipids and highly polar glycosides.[1][2]

Maceration:

Suspend 1.0 kg of powdered stem bark in 5.0 L of Methanol (MeOH).

Agitation: Sonicate for 30 minutes, then allow to stand for 72 hours at room temperature

with occasional stirring.

Filtration: Filter the supernatant using Whatman No. 1 filter paper.[1][2] Concentrate the

filtrate under reduced pressure (Rotary Evaporator) at 40°C to obtain the Crude MeOH

Extract.

Liquid-Liquid Partitioning (The Critical Split):

Suspend the Crude MeOH extract in 500 mL of distilled water.
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Step A (Defatting): Extract exhaustively with n-Hexane (

mL).[1][2][3][4]

Why: Removes chlorophyll, waxes, and highly non-polar lipids. Sigmoidin A remains in

the aqueous phase.[1]

Step B (Target Enrichment): Extract the aqueous residue with Ethyl Acetate (EtOAc) (

mL).[1][2]

Why: Sigmoidin A is a prenylated aglycone.[1][2][3] Its intermediate polarity makes it

migrate efficiently into the EtOAc layer, leaving polar glycosides and tannins in the

water/butanol phase.

Concentration: Dry the EtOAc fraction over anhydrous

, filter, and concentrate to yield the Enriched Flavonoid Fraction.

Phase 2: Chromatographic Isolation
Objective: To resolve Sigmoidin A from structurally similar congeners (e.g., Sigmoidin B,

abyssinones).

Stationary Phase Preparation:

Pack a glass column (

cm) with Silica Gel 60 using a wet-packing method (slurry in n-Hexane).

Elution Gradient:

Load the EtOAc fraction (dissolved in minimum EtOAc/Hexane).[1][2]

Elute with a gradient of n-Hexane : EtOAc starting at 90:10, increasing polarity (80:20,

70:30, etc.).[1][2]

Target Window: Sigmoidin A typically elutes in the 70:30 to 60:40 (Hex:EtOAc) region.[1]
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TLC Monitoring:

Spot fractions on Silica Gel

plates.

Visualization: Spots appear dark under UV 254 nm (quenching).[1][2][3] Spray with

Vanillin-

and heat; prenylated flavonoids typically turn orange-red.[1][2][3][4]

Phase 3: Purification (Polishing)
Objective: Removal of polymeric impurities and isomers.[1][2]

Sephadex LH-20 Chromatography:

Dissolve the Sigmoidin A-rich fractions (identified by TLC) in Methanol.[1][2]

Load onto a Sephadex LH-20 column.[1][2][3][4]

Elute isocratically with Methanol or CHCl

:MeOH (1:1).[1][2][3]

Mechanism:[4][5][6] Sephadex separates based on molecular size and hydrogen bonding.

[1][2][3] This step is crucial for removing persistent chlorophyll derivatives and separating

Sigmoidin A from closely related isomers like Sigmoidin B.[1][2][3]

Visualizing the Workflow
The following diagram illustrates the logical flow of the isolation process, highlighting the

decision points and phase separation.
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Liquid-Liquid Partitioning
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Figure 1: Step-by-step isolation workflow for Sigmoidin A, emphasizing the critical Ethyl

Acetate partitioning step.[1][2][3][4]
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Analytical Validation & Structural Confirmation
To ensure the integrity of the isolated compound, the following analytical signatures must be

verified.

Physicochemical Properties[1][2][3][4]
Appearance: Yellowish powder or needles.[1][2][3]

Solubility: Soluble in MeOH, EtOAc, Acetone; Insoluble in Hexane, Water.

TLC:

(Hexane:EtOAc 3:2).[1][2][3]

Spectroscopic Identification (NMR Logic)
Sigmoidin A is a diprenylated flavanone.[1][2][3] The NMR spectrum must show three distinct

signal sets:

Region Signal Type
Chemical Shift (

ppm)

Structural
Assignment

Flavanone Skeleton ABX System

5.30 (dd, H-2)2.70

(dd, H-3ax)3.05 (dd,

H-3eq)

Characteristic C-ring

protons of flavanones.

[1][2][3][4]

Prenyl Groups (x2)
Singlets (Me)Doublet

(CH2)Triplet (CH)

1.65, 1.75 (Me)3.20 -

3.40 (CH2)5.10 - 5.25

(CH)

Presence of two

dimethylallyl groups

attached to the B-ring.

[1][2][3][4]

Aromatic Protons
Singlets / Meta-

coupling

~12.20 (s, OH-5)5.90

- 6.00 (d, H-6, H-8)

Chelated hydroxyl at

C-5 (downfield) and A-

ring protons.[1][2][3][4]

Structural Verification Diagram
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Validation Matrix

Isolated Compound

Mass Spectrometry
(Target: m/z ~424 [M]+)
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Click to download full resolution via product page

Figure 2: Analytical logic flow for confirming the identity of Sigmoidin A.

Expertise & Troubleshooting (The "Why")
Why Methanol for Maceration? Methanol is small, polar, and penetrates the cellular matrix of

the bark efficiently, ensuring near-total extraction of phenolic compounds compared to

Ethanol or Acetone.[2]

Controlling Oxidation: Prenylated flavonoids are susceptible to oxidation at the prenyl double

bonds.[1] Avoid heating above 45°C during rotary evaporation. Store fractions under

Nitrogen gas if possible.[1][2][3]

The "Streaking" Problem: If TLC spots streak (tailing), it indicates the presence of residual

fatty acids or tannins. A quick wash of the column with 100% Chloroform before starting the

gradient can help settle the bed and remove non-polar interference.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing
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